Cas no 2624109-06-2 ((2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride)

• Product Name: (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride
• CAS No: 2624109-06-2
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD33551034
• CID: 5664602
• PubChem ID: 155978054
• Update Time: 2025-05-21

(2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624109-06-2
• (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride
• EN300-27701963

• MDL： MFCD33551034
• Inchi： 1S/C9H19NO.ClH/c1-9(2,11-3)8-6-4-5-7-10-8;/h8,10H,4-7H2,1-3H3;1H/t8-;/m0./s1
• InChI Key： XGOLSSCRAXRURO-QRPNPIFTSA-N
• SMILES： Cl.O(C)C(C)(C)[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride

Introduction to (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride (CAS No. 2624109-06-2)

(2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride, identified by its CAS number 2624109-06-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its broad applications in drug development due to its structural versatility and ability to interact with biological targets. The presence of a stereocenter at the 2-position and a methoxy-substituted isopropyl group makes this molecule particularly interesting for medicinal chemists.

The< strong>hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for various pharmaceutical formulations. This property is crucial for drug delivery systems, as it ensures better bioavailability and efficacy. The< strong>piperidine ring itself is a common motif in many bioactive molecules, contributing to their pharmacological activity by interacting with specific receptors or enzymes in the body.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential therapeutic applications. Research has shown that modifications at the piperidine core can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The< strong>(S)-configuration at the 2-position of (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride is particularly noteworthy, as enantiomeric differences can lead to distinct biological activities.

One of the most exciting areas of research involving (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride is its potential use as a scaffold for developing new drugs. Studies have demonstrated that this compound can be modified to target various diseases, including neurological disorders, cancer, and infectious diseases. The< strong>methoxypropan-2-yl group provides a flexible structure that can be further functionalized to enhance binding affinity and selectivity.

The pharmaceutical industry has been increasingly focusing on the development of small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride has shown promise in this context, particularly as an inhibitor of enzymes such as kinases and proteases. These enzymes are often overexpressed in diseases like cancer and inflammation, making them attractive targets for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to design and optimize piperidine derivatives more efficiently. These tools have been instrumental in predicting the binding modes of (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride with its target proteins, leading to the identification of novel lead compounds with improved pharmacological profiles.

In addition to its potential as a drug scaffold, (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride has also been explored for its role in chemical biology research. Its ability to modulate biological pathways makes it a valuable tool for studying disease mechanisms and developing new diagnostic assays. Researchers are using this compound to investigate how it interacts with cellular components and affects cellular processes.

The synthesis of (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes is crucial for making these compounds more accessible for drug discovery programs.

The safety and regulatory aspects of (2S)-2-(2-methoxypropan-2-yl)piperidine hydrochloride are also important considerations. As with any pharmaceutical intermediate, proper handling procedures must be followed to ensure worker safety and environmental protection. Regulatory agencies require thorough characterization and testing of these compounds before they can be used in clinical trials or commercial products.

In conclusion, (2S)-hydrochloride salt of< strong>(R)-methyl 1-pyrrolidinylacetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. The ongoing research into this compound highlights its potential as a therapeutic agent and underscores the importance of continued innovation in drug discovery.